Cas no 1568227-86-0 ((1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 1568227-86-0
• MF: C₅H₆N₄OS
• MW: 170.192338466644
• CID: 5753515
• PubChem ID: 83092958
• Update Time: 2025-05-26

(1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021414295
• 1568227-86-0
• (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol
• EN300-1146948

• Inchi： 1S/C5H6N4OS/c6-9-8-3-4(10)5-7-1-2-11-5/h1-2,4,10H,3H2/t4-/m0/s1
• InChI Key： QFOXYRRORMBUCC-BYPYZUCNSA-N
• SMILES： S1C=CN=C1[C@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 170.02623200g/mol
• Monoisotopic Mass: 170.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.7Ų

Additional information on (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol (CAS No. 1568227-86-0): Properties, Applications, and Research Insights

The compound (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol (CAS No. 1568227-86-0) is a chiral azide-functionalized thiazole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique molecular structure, featuring a thiazole ring and an azido group, makes it a versatile intermediate for drug discovery and bioconjugation applications. Researchers are particularly interested in its potential as a click chemistry reagent, enabling efficient coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

In recent years, the demand for chiral building blocks like (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol has surged due to their role in asymmetric synthesis. The thiazole moiety is a privileged scaffold in medicinal chemistry, often found in bioactive molecules targeting enzymes or receptors. This compound’s azido group further enhances its utility in proteomics and biomarker labeling, addressing trending research topics such as targeted drug delivery and precision medicine.

The synthesis of 1568227-86-0 typically involves stereoselective methods to ensure the (1S) configuration, which is critical for maintaining enantiopurity in downstream applications. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its purity and structural integrity. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, aligning with industry demands for scalable and efficient synthetic routes.

From an SEO perspective, users frequently search for terms like "thiazole derivatives in drug discovery", "azido-alcohol applications", and "CAS 1568227-86-0 supplier". These queries reflect the compound’s relevance in both academic and industrial settings. Additionally, its connection to bioorthogonal chemistry and antibody-drug conjugates (ADCs) positions it as a hot topic in cutting-edge therapeutic development.

Environmental and safety considerations are also paramount. While (1S)-2-azido-1-(1,3-thiazol-2-yl)ethan-1-ol is not classified as hazardous under standard regulations, proper handling protocols for azides—such as avoiding shock or friction—are recommended. This aligns with the broader scientific community’s focus on green chemistry and sustainable synthesis, which are frequently discussed in contemporary literature.

In summary, 1568227-86-0 represents a convergence of chirality, functionality, and applicability, making it a valuable asset for researchers exploring next-generation therapeutics and chemical biology tools. Its integration into modern workflows underscores the importance of tailored intermediates in advancing scientific innovation.